Cas no 797809-81-5 (5-Methyl-6-nitro-benzothiazol-2-ylamine)
797809-81-5 structure
Product Name:5-Methyl-6-nitro-benzothiazol-2-ylamine
CAS No:797809-81-5
MF:C8H7N3O2S
MW:209.225079774857
CID:556711
Update Time:2023-08-02
5-Methyl-6-nitro-benzothiazol-2-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine,5-methyl-6-nitro-
- 2-Benzothiazolamine,5-methyl-6-nitro-(9CI)
- 5-Methyl-6-nitro-benzothiazol-2-ylamine
- MLS000550821
- HMS2478P21
- SMR000178028
- 5-methyl-6-nitrobenzo[d]thiazol-2-amine
-
- Inchi: 1S/C8H7N3O2S/c1-4-2-5-7(14-8(9)10-5)3-6(4)11(12)13/h2-3H,1H3,(H2,9,10)
- InChI Key: FLAOAQNZIYKJTF-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C=C(C)C(=CC1=2)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 245
- Topological Polar Surface Area: 113
5-Methyl-6-nitro-benzothiazol-2-ylamine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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